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Compound of Interest

4-Methoxybenzenesulfonyl
Compound Name:
chloride

cat. No.: B1212957

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling point data
for 4-methoxybenzenesulfonyl chloride (CAS No. 98-68-0). This document includes
tabulated physical properties, detailed experimental protocols for their determination, and a
visual representation of a general experimental workflow.

Core Physicochemical Data

4-Methoxybenzenesulfonyl chloride is a white to off-white crystalline solid at room
temperature.[1] Its key physical properties are summarized below.

Property Value Conditions
Melting Point 36-43 °C

Boiling Point 173 °C at 14 mmHg
Molecular Formula C7H-CIOsS

Molecular Weight 206.65 g/mol

Table 1: Physicochemical Properties of 4-Methoxybenzenesulfonyl Chloride
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The melting point is consistently reported in the range of 36°C to 43°C.[2][3][4][5][6][7] The
boiling point is consistently cited as 173°C at a reduced pressure of 14 mmHg.[8][9][10][11]

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of
melting and boiling points for organic compounds such as 4-methoxybenzenesulfonyl
chloride.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. This physical property is a crucial indicator of a compound's purity.[10] Pure crystalline
solids typically exhibit a sharp melting point range of 0.5-1.0°C.[9]

Apparatus and Materials:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of 4-methoxybenzenesulfonyl chloride (finely powdered)

Heating medium (e.g., mineral oil for Thiele tube)
Procedure:

o Sample Preparation: A small amount of the dry, powdered 4-methoxybenzenesulfonyl
chloride is introduced into the open end of a capillary tube. The tube is then tapped gently to
pack the sample into the sealed end, aiming for a sample height of about 3 mm.[2]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in the heating block of a
melting point apparatus or immersed in the oil of a Thiele tube.[2][9]
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e Heating: The apparatus is heated gradually. An initial rapid heating can be used to determine
an approximate melting range. Subsequently, a new sample is heated slowly, at a rate of
about 2°C per minute, as the temperature approaches the expected melting point.[9]

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes liquid is recorded as the end of the melting range.[9]

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[8] For substances that may decompose at their
atmospheric boiling point, determination under reduced pressure is common.

Apparatus and Materials:
e Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)

Liguid paraffin or mineral oil

Sample of 4-methoxybenzenesulfonyl chloride
Procedure:

o Sample Preparation: A small amount of 4-methoxybenzenesulfonyl chloride is placed in
the small test tube. The sealed-end capillary tube is then placed inside the test tube with its
open end submerged in the liquid.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing liquid paraffin, ensuring the sample is below the oil level.[8]
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e Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample uniformly.[8]

o Observation and Recording: As the liquid heats, a stream of bubbles will emerge from the
open end of the capillary tube. Heating is continued until a steady stream of bubbles is
observed. The heat source is then removed. The temperature at which the bubbling stops
and the liquid begins to be drawn into the capillary tube is recorded as the boiling point.[8]

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of a compound'’s

melting point using a modern apparatus.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Prepare Dry, Powdered Sample

:

Pack Sample into Capillary Tube

:

Insert Tube into Apparatus

Rapidly Heat to Near Melting Point

Slow Heating (1-2°C/min)

Observe for First Liquid Droplet

Observe for Complete Liquefaction

Record Melting Point Range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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